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Compound of Interest

Compound Name: Methylphenylsilane

Cat. No.: B1236316

An In-depth Technical Guide to the Core Chemical Properties of Methylphenylsilane

Introduction

Methylphenylsilane (CAS No. 766-08-5) is an organosilicon compound with the linear formula
CeHsSiH2(CHs).[1] It is a key intermediate in organosilicon chemistry, valued for the reactivity of
its silicon-hydrogen (Si-H) bonds and the presence of both aliphatic (methyl) and aromatic
(phenyl) substituents on the silicon atom.[2] This guide provides a comprehensive overview of
its fundamental chemical and physical properties, experimental protocols, reactivity, and safety
information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Methylphenylsilane is a colorless liquid under standard conditions.[3] Its core properties are
summarized in the tables below, providing a clear reference for laboratory and research
applications.

General Properties
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Property Value

CAS Number 766-08-5[1]
Molecular Formula C7H10Si[3]

Linear Formula CeHsSiH2(CHS3)[1]

Molecular Weight

122.24 g/mol [1][3]

InChl Key

QRLBICHXRCOJDU-UHFFFAOYSA-N[1][2]

Canonical SMILES

C[SiH2]C1=CC=CC=C1[3]

Physical Properties

Property Value

Appearance Colorless liquid[3]

Density 0.89 g/mL at 25 °C[1][4]
Boiling Point 140-143 °C at 751 mmHg[1][5]
Melting Point -107.8 °C[3]

Refractive Index

n20/D 1.506[1][4]

Solubility

Soluble in ethyl acetate, diethyl ether, and

dichloromethane.[3]

Reactivity and Chemical Behavior

The chemical reactivity of methylphenylsilane is primarily centered around its silicon-

hydrogen (Si-H) bond. This functional group is a key participant in a variety of significant

reactions in organosilicon chemistry.[2]

» Hydrosilylation: The Si-H bond can add across unsaturated bonds, a fundamental process

for constructing more complex silicon-containing molecules.[2]

e Reducing Agent: The compound can serve as a reducing agent for other organosilicon

compounds.[2]
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e Dehydrocoupling Polymerization: It can be employed as a secondary silane monomer in
reactions like the iron-catalyzed dehydrocoupling with diols to produce linear poly(silylether)
products.[2]

o Surface Functionalization: Derivatives of methylphenylsilane are used as silane coupling
agents, acting as molecular bridges to enhance adhesion between inorganic surfaces and
organic matrices.[2]

Experimental Protocols

Detailed experimental procedures are crucial for the safe and effective use of
methylphenylsilane and its derivatives. Below are summaries of relevant synthetic protocols.

Synthesis of Poly(methylphenylsilane) (PMPS)

The synthesis of poly(methylphenylsilane), a well-studied polysilane with unique optical and
electronic properties, is most commonly achieved through Wurtz coupling.[2] A specific method
involves the low-temperature synthesis from dichloromethylphenylsilane.

Reactants: Dichloromethylphenylsilane, [K+/K—] solution in THF.[6]

Conditions: The reaction is carried out under homogeneous conditions at a low temperature
of —65 to —75 °C.[6]

Procedure: Dichloromethylphenylsilane is reacted with the [K+/K—] solution in THF.[6]

Yield: This method can produce poly(methylphenylsilane) in a 35-45% vyield.[6]

General Grignard Reaction for Phenylsilane Derivatives

A common method for creating silicon-carbon bonds involves the Grignard reaction. For
example, the synthesis of (chloromethyl)dimethylphenylsilane can be achieved via this route.

» Reactants: Phenylmagnesium bromide and a suitable chlorosilane, such as
chloro(chloromethyl)dimethylsilane, in a solvent like ether or 1,4-dioxane.[2][7]

e Procedure: The Grignard reagent (e.g., phenylmagnesium bromide) is added dropwise to the
chlorosilane solution, often cooled in an ice bath. The reaction is typically exothermic and
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results in the formation of white salts.[7]

o Workup: After the reaction is complete, the mixture is poured into an ice-cold saturated
agueous ammonium chloride solution. The organic product is then extracted using a solvent
like ethyl acetate, washed with brine, dried over an anhydrous salt (e.g., NazSQOa), and
concentrated.[7]

 Purification: The final product is purified by vacuum distillation.[7]

Visualizing Chemical Processes

Diagrams are essential for illustrating workflows and relationships in chemical synthesis and
analysis.
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Workflow for a Typical Grignard Synthesis of a Phenylsilane Derivative
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Caption: Workflow for a typical Grignard synthesis of a phenylsilane derivative.
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Reactivity Pathways of Methylphenylsilane
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Caption: Key reactivity pathways originating from the Si-H bond in methylphenylsilane.

Safety and Handling

Proper handling of methylphenylsilane and related compounds is essential for laboratory
safety. The following tables summarize key safety information.

Hazard Identification

Hazard Class Description

Flammable Liquid Flammable liquid and vapor (Category 3).[8]
Skin Irritation Causes skin irritation (Category 2).[8]

Eye Irritation Causes serious eye irritation (Category 2).[8]
Respiratory Irritation May cause respiratory irritation (STOT SE 3).[8]
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GHS Pictograms Signal Word Hazard Statements

H226: Flammable liquid and
vapor. H315: Causes skin
GHSO02 (Flame), GHS07 ) irritation. H319: Causes
) Warning ] o
(Exclamation Mark) serious eye irritation. H335:
May cause respiratory

irritation.

Safe Handling and Storage

« Handling: Use in a well-ventilated area.[9] Avoid contact with skin, eyes, and clothing.[10]
Keep away from heat, sparks, and open flames.[11] Ground and bond containers when
transferring material.[10]

» Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[9][11] The
recommended storage temperature is between 10°C and 25°C.[3]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (safety goggles and/or face shield).[8][11][12] If inhalation risk is high, use a
suitable respirator.[9]

o Emergency Measures: Emergency eye wash fountains and safety showers should be readily
available.[10][11] In case of skin contact, immediately wash the affected area with soap and
water.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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